![molecular formula C25H23N3OS B2655806 2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide CAS No. 1207056-74-3](/img/structure/B2655806.png)
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide, commonly known as DTPI, is a chemical compound that has gained significant attention in scientific research. It is a thioimidazole derivative that has shown potential in various biological applications due to its unique chemical structure.
Scientific Research Applications
Imidazole Derivatives in Antitumor Activity
Imidazole derivatives, including compounds like "2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide," have been extensively studied for their potential antitumor activities. Bis(2-chloroethyl)amino derivatives of imidazole, 4(5)-aminoimidazol-5(4)-carboxamide, 4-nitro-5-thioimidazole, and benzimidazole are examples of structures that have been reviewed for their antitumor effects. Some of these compounds have progressed past preclinical testing stages, highlighting the potential of imidazole derivatives in developing new antitumor drugs with diverse biological properties (Iradyan et al., 2009).
Therapeutic Uses and Biochemical Mechanisms
Imidazole derivatives are known for their therapeutic versatility, including significant pharmacological activities. A comprehensive review of imidazole[2,1-b]-thiazoles, for instance, discusses their diverse pharmacological activities developed between 2000-2018. These activities highlight the compound's usefulness in medicinal chemistry, agriculture, and other fields, indicating a broad range of potential applications for compounds like "2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide" (Shareef et al., 2019).
properties
IUPAC Name |
2-[1,5-bis(4-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3OS/c1-18-8-12-20(13-9-18)23-16-26-25(28(23)22-14-10-19(2)11-15-22)30-17-24(29)27-21-6-4-3-5-7-21/h3-16H,17H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWIWLVGEIWDTTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.